5-(4-Phenylpiperazin-1-yl)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C26H24N4O3/c1-19-7-9-21(10-8-19)31-18-22-11-12-24(32-22)25-28-23(17-27)26(33-25)30-15-13-29(14-16-30)20-5-3-2-4-6-20/h2-12H,13-16,18H2,1H3
• InChI Key: OMLMSMYXPJLGRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)N4CCN(CC4)C5=CC=CC=C5)C#N
• Molecular Formula: C26H24N4O3
• Molecular Weight: 440.5 g/mol

Description

5-(4-Phenylpiperazin-1-yl)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C26H24N4O3 and its molecular weight is 440.503. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

A noteworthy application of compounds structurally related to 5-(4-Phenylpiperazin-1-yl)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is in the synthesis of novel antimicrobial agents. The creation of new chemical entities such as 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives, characterized by spectroscopic analyses, has been reported. These compounds, achieved via a coupling reaction and further characterized by their CN functional groups in IR and 13C NMR spectra, have been tested for antimicrobial properties, indicating potential applications in combating microbial infections (Al‐Azmi & Mahmoud, 2020).

Corrosion Inhibition

The compound and its derivatives have also found use in materials science, particularly in the field of corrosion inhibition. Pyranopyrazole derivatives, such as 6-amino-4-(4-methoxyphenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, have demonstrated significant inhibition efficiency against mild steel corrosion in acidic solutions. These inhibitors function by adsorbing onto the metal surface, obeying Langmuir adsorption isotherm, which is crucial for protecting infrastructural materials in industrial applications (Yadav, Gope, Kumari, & Yadav, 2016).

Synthesis and Biological Activity

Moreover, the structural motif of 5-(4-Phenylpiperazin-1-yl)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile serves as a scaffold in the synthesis of various biologically active compounds. For instance, the synthesis of new isoxazoline derivatives has been explored, with compounds demonstrating moderate to significant antidepressant and anti-anxiety activities in pharmacological evaluations. Such derivatives highlight the potential of these chemical frameworks in developing new therapeutic agents (Kumar, 2013).